Cas no 407640-40-8 (2-(4-fluoro-2-methylphenyl)acetic acid)

• Product Name: 2-(4-fluoro-2-methylphenyl)acetic acid
• CAS No: 407640-40-8
• MF: C₉H₉FO₂
• MW: 168.164966344833
• MDL: MFCD00049318
• CID: 92847
• PubChem ID: 5016950
• Update Time: 2025-04-18

2-(4-fluoro-2-methylphenyl)acetic acid Chemical and Physical Properties

Names and Identifiers

• 4-Fluoro-2-methylphenylacetic acid
• 2-(4-Fluoro-2-methylphenyl)acetic acid
• (4-Fluoro-2-methyl-phenyl)-acetic acid
• (4-fluoro-2-methylphenyl)acetic acid
• Benzeneacetic acid, 4-fluoro-2-methyl-
• PubChem4174
• KOZXQTAPRQFRLT-UHFFFAOYSA-N
• BBL101966
• STL555763
• SBB027289
• 5544AB
• AS00504
• Z982130478
• DTXSID30407543
• AC-1843
• EN300-1137690
• 407640-40-8
• AKOS000301907
• MFCD00049318
• SCHEMBL3172186
• CS-W006365
• FS-2029
• FT-0738815
• BB 0262159
• 2-(4-fluoro-2-methylphenyl)aceticacid
• CK2067
• 2-(4-fluoro-2-methylphenyl)acetic acid

• MDL： MFCD00049318
• Inchi： 1S/C9H9FO2/c1-6-4-8(10)3-2-7(6)5-9(11)12/h2-4H,5H2,1H3,(H,11,12)
• InChI Key： KOZXQTAPRQFRLT-UHFFFAOYSA-N
• SMILES： FC1C=CC(CC(=O)O)=C(C)C=1

Computed Properties

• Exact Mass: 168.05900
• Monoisotopic Mass: 168.05865769g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 170
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 37.3
• XLogP3: 1.8

Experimental Properties

• Density: 1.224
• Melting Point: 96-99°C
• Boiling Point: 285.6°C at 760 mmHg
• Flash Point: 126.5°C
• Refractive Index: 1.526
• Water Partition Coefficient: Insoluble in water.
• PSA: 37.30000
• LogP: 1.76120

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Fluorobenzenes